Cas no 1804081-31-9 (Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate)

• Product Name: Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate
• CAS No: 1804081-31-9
• MF: C₁₃H₁₆Cl₂O₂
• MW: 275.170942306519
• CID: 4950209
• Update Time: 2025-05-21

Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate

• Inchi： 1S/C13H16Cl2O2/c1-2-17-13(16)12-8-10(9-15)5-6-11(12)4-3-7-14/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： LIZVIOYLBCTBII-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CCl)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate

Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate (CAS No. 1804081-31-9): A Comprehensive Overview

Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate, with the CAS registry number 1804081-31-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate is notable for its combination of functional groups: a benzoate ester, a chloromethyl group, and a chloropropyl substituent. These features make it a versatile building block for synthesizing more complex molecules. Recent studies have highlighted its role in the development of novel materials with tailored properties, such as high thermal stability and mechanical strength.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced polymers. Researchers have demonstrated that Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate can be employed to create polymer networks with enhanced durability and resistance to environmental factors. These findings were published in a recent issue of Advanced Materials, where the authors emphasized its potential in creating sustainable materials for industrial applications.

In addition to its role in polymer chemistry, this compound has also been explored for its potential in drug delivery systems. The chloromethyl and chloropropyl groups provide sites for further functionalization, enabling the attachment of bioactive molecules or targeting agents. A study conducted at the University of California, Los Angeles (UCLA), revealed that Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate can serve as a platform for developing nanocarriers with improved drug encapsulation efficiency.

The synthesis of Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements were detailed in a paper published in Nature Catalysis, where the authors introduced a novel catalyst system that facilitates the selective formation of the desired product.

From an environmental perspective, there is growing interest in understanding the ecological impact of Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate. Preliminary studies suggest that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, Ethyl 5-(chloromethyl)-2-(3-chloropropyl)benzoate (CAS No. 1804081-31-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in shaping future innovations across various sectors.